Cas no 1094797-87-1 (1-(3-Aminophenyl)-n-(2-(dimethylamino)ethyl)methanesulfonamide)

1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide is a specialized organic compound featuring both a sulfonamide and a tertiary amine functional group. Its structure, incorporating an aromatic amine and a dimethylaminoethyl moiety, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits potential as a building block for biologically active molecules due to its dual functionality, enabling modifications at both the aromatic and aliphatic amine sites. Its well-defined reactivity profile allows for selective derivatization, facilitating applications in drug discovery and fine chemical production. The presence of the methanesulfonamide group enhances stability and solubility, supporting its utility in synthetic workflows.
1-(3-Aminophenyl)-n-(2-(dimethylamino)ethyl)methanesulfonamide structure
1094797-87-1 structure
Product Name:1-(3-Aminophenyl)-n-(2-(dimethylamino)ethyl)methanesulfonamide
CAS No:1094797-87-1
MF:C11H19N3O2S
MW:257.352461099625
CID:2106016
Update Time:2025-11-01

1-(3-Aminophenyl)-n-(2-(dimethylamino)ethyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-N-[2-(dimethylamino)ethyl]Benzenemethanesulfonamide
    • 1-(3-aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide
    • 1-(3-aminophenyl)-N-(2-(dimethylamino)ethyl)methane-sulfonamide
    • FKXVTCZQUZJNJK-UHFFFAOYSA-N
    • 1-(3-Aminophenyl)-n-(2-(dimethylamino)ethyl)methanesulfonamide
    • Inchi: 1S/C11H19N3O2S/c1-14(2)7-6-13-17(15,16)9-10-4-3-5-11(12)8-10/h3-5,8,13H,6-7,9,12H2,1-2H3
    • InChI Key: FKXVTCZQUZJNJK-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=C(C=1)N)(NCCN(C)C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 311
  • Topological Polar Surface Area: 83.8

1-(3-Aminophenyl)-n-(2-(dimethylamino)ethyl)methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A895345-100mg
1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide
1094797-87-1 95%
100mg
$70.0 2025-02-21
Ambeed
A895345-250mg
1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide
1094797-87-1 95%
250mg
$114.0 2025-02-21
Ambeed
A895345-1g
1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide
1094797-87-1 95%
1g
$176.0 2025-02-21

Additional information on 1-(3-Aminophenyl)-n-(2-(dimethylamino)ethyl)methanesulfonamide

1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide

1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide is a compound with the CAS number 1094797-87-1. This compound is a derivative of methanesulfonamide, which is a well-known class of compounds with various applications in pharmaceuticals and organic synthesis. The structure of this compound includes a methanesulfonamide group attached to a 3-aminophenyl ring and an N-substituted ethyl group with dimethylamino functionality.

The methanesulfonamide group is a versatile functional group that has been extensively studied for its role in drug design and chemical synthesis. Its presence in this compound suggests potential applications in areas such as enzyme inhibition, receptor targeting, and other therapeutic interventions. The 3-aminophenyl ring adds aromaticity and potential for hydrogen bonding, which are crucial for molecular interactions in biological systems.

Recent studies have highlighted the importance of dimethylamino groups in modulating the pharmacokinetic properties of molecules. The dimethylamino functionality in this compound likely enhances its lipophilicity, which could improve its bioavailability when administered orally or through other routes. This makes it a promising candidate for drug development, particularly in the fields of oncology and neurology, where targeted therapies are highly sought after.

The synthesis of 1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide involves a series of well-established organic reactions, including nucleophilic substitution and amide bond formation. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards.

In terms of biological activity, this compound has shown significant promise in preclinical studies. It has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory therapies. Additionally, its ability to modulate ion channels has opened up avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The CAS number 1094797-87-1 is a unique identifier assigned to this compound by the Chemical Abstracts Service (CAS), ensuring that it can be easily referenced in scientific literature and regulatory documents. This numbering system is crucial for maintaining consistency and accuracy across global scientific research.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of this compound with unprecedented accuracy. Molecular docking studies have revealed potential binding modes with various therapeutic targets, providing valuable insights into its mechanism of action. These findings have been corroborated by experimental data, further solidifying its position as a valuable tool in drug discovery.

In conclusion, 1-(3-Aminophenyl)-N-(2-(dimethylamino)ethyl)methanesulfonamide (CAS No: 1094797-87-1) represents a cutting-edge molecule with diverse applications in the field of medicinal chemistry. Its unique structure, combined with the latest research findings, positions it as a key player in the development of innovative therapeutic agents.

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